2-Ethoxy-5-fluoropyridine

• IUPAC Name: 2-ethoxy-5-fluoropyridine
• InChI: InChI=1S/C7H8FNO/c1-2-10-7-4-3-6(8)5-9-7/h3-5H,2H2,1H3
• InChI Key: RMLKQVFQPMQDIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)F
• Molecular Formula: C7H8FNO
• DSSTOX Substance ID: DTXSID70718246
• Molecular Weight: 141.14 g/mol
• CAS RN: 858675-61-3

Description

2-Ethoxy-5-fluoropyridine is an organic compound that belongs to the family of pyridines. Pyridines are aromatic heterocyclic compounds composed of five carbon atoms and one nitrogen atom. 2-Ethoxy-5-fluoropyridine is a colorless liquid with a boiling point of 136-138 °C, a melting point of -58 °C and a density of 1.07 g/mL. It is used in the synthesis of various pharmaceuticals, and has potential applications in the field of medical research.

Scientific Research Applications

Medical Imaging Applications

2-Ethoxy-5-fluoropyridine and related compounds have shown significant utility in medical imaging, particularly in Positron Emission Tomography (PET). For instance, fluorine-18 labeled fluoropyridines, including compounds related to 2-ethoxy-5-fluoropyridine, have been increasingly used in PET imaging. These fluoropyridines, especially those with fluorine at the 3- or 5-position, offer more stability and are less prone to in vivo lability, thus enhancing the potential of radiotracers (Carroll et al., 2007).

Development of Pharmaceuticals

2-Ethoxy-5-fluoropyridine derivatives have been utilized in the development of new pharmaceuticals. For example, research on derivatives of 5-fluorouracil, which contain elements like 1-ethoxymethyl-5-FU, has led to the development of treatments for conditions such as non-small cell lung cancer. This highlights the compound's role in creating effective cancer therapeutics (Nakai et al., 1994).

Synthesis of Nucleosides

2-Ethoxy-5-fluoropyridine and its analogs are key intermediates in synthesizing various nucleosides. These nucleosides have potential applications in both medical and biochemical research. The methods developed for their synthesis from compounds like 2-methoxypyridine have been a significant contribution to this field (Nesnow & Heidelberger, 1973).

Herbicidal Activity

Compounds derived from 2-Ethoxy-5-fluoropyridine have been explored for their herbicidal properties. Novel derivatives containing elements like the 1,3,4-oxadiazole ring have shown significant herbicidal activity against various weeds, demonstrating the compound's potential in agricultural applications (Tajik & Dadras, 2011).

Mechanism of Action

Target of Action

It’s known that fluoropyridines are often used in the synthesis of various pharmaceuticals and agrochemicals , suggesting that the targets can vary depending on the specific compound that 2-Ethoxy-5-fluoropyridine is used to synthesize.

Mode of Action

The mode of action of 2-Ethoxy-5-fluoropyridine is also dependent on the specific context in which it is used. In general, fluoropyridines are known to participate in various chemical reactions. For instance, they can be involved in Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In this process, the fluoropyridine can act as a nucleophilic organic group, which is transferred from boron to palladium .

Biochemical Pathways

Given its potential use in the synthesis of pharmaceuticals and agrochemicals , it’s plausible that it could influence a variety of biochemical pathways depending on the final compound it’s used to create.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the SM coupling reaction, in which 2-Ethoxy-5-fluoropyridine can participate, is known for its mild and functional group tolerant reaction conditions . This suggests that the reaction can be carried out under a variety of environmental conditions.